Cas no 100908-68-7 (2-Propenamide,3-phenyl-N-1-piperidinyl-)

• Product Name: 2-Propenamide,3-phenyl-N-1-piperidinyl-
• CAS No: 100908-68-7
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 176701
• PubChem ID: 6072842
• Update Time: 2025-04-19

2-Propenamide,3-phenyl-N-1-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,3-phenyl-N-1-piperidinyl-
• (E)-3-phenyl-N-piperidin-1-ylprop-2-enamide
• (2E)-3-phenyl-N-piperidin-1-ylprop-2-enamide
• Cinnamamide, N-piperidino-
• N-Piperidino-cinnamamide
• NSC172320
• NSC-172320
• 100908-68-7
• 2-Propenamide, 3-phenyl-N-1-piperidinyl-

• Inchi： 1S/C14H18N2O/c17-14(15-16-11-5-2-6-12-16)10-9-13-7-3-1-4-8-13/h1,3-4,7-10H,2,5-6,11-12H2,(H,15,17)/b10-9+
• InChI Key： FOTGLNLCAHKSQF-MDZDMXLPSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)NN1CCCCC1

Computed Properties

• Exact Mass: 230.141913g/mol
• Monoisotopic Mass: 230.141913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.31g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.11
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.583
• PSA: 35.83000
• LogP: 2.99510